Cas no 1363381-27-4 (1-{[(tert-butoxy)carbonyl]amino}-3-fluorocyclobutane-1-carboxylic acid)

• Product Name: 1-{[(tert-butoxy)carbonyl]amino}-3-fluorocyclobutane-1-carboxylic acid
• CAS No: 1363381-27-4
• MF: C₁₀H₁₆FNO₄
• MW: 233.236746788025
• MDL: MFCD22566202
• CID: 4590990
• PubChem ID: 72207730
• Update Time: 2025-07-18

1-{[(tert-butoxy)carbonyl]amino}-3-fluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(BOC-AMINO)-3-FLUOROCYCLOBUTANECARBOXYLIC ACID
• 1-{[(tert-butoxy)carbonyl]amino}-3-fluorocyclobutane-1-carboxylic acid
• 3-fluoro-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylic acid
• PB35564
• SB20204
• P13310
• 1-Boc-amino-3-fluorocyclobutane-1-carboxylic acid
• 1-tert-Butoxycarbonylamino-3-fluoro-cyclobutanecarboxylic acid
• Rel-(1r,3r)-1-((tert-butoxycarbonyl)amino)-3-fluorocyclobutane-1-carboxylic acid
• SCHEMBL22362933
• 2167430-14-8
• 1-((tert-Butoxycarbonyl)amino)-3-fluorocyclobutanecarboxylic acid
• SY122033
• CS-0052668
• 1363381-27-4
• EN300-331724
• MFCD22566202
• 1-[(TERT-BUTOXYCARBONYL)AMINO]-3-FLUOROCYCLOBUTANE-1-CARBOXYLIC ACID
• 1-(BOC-AMINO)-3-FLUOROCYCLOBUTANECARBOXYLICACID
• (1r,3r)-1-{[(tert-butoxy)carbonyl]amino}-3-fluorocyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-fluoro-
• AKOS025403527
• EN300-331645
• AS-51698

• MDL： MFCD22566202
• Inchi： 1S/C10H16FNO4/c1-9(2,3)16-8(15)12-10(7(13)14)4-6(11)5-10/h6H,4-5H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： IJKIYRATBCOEOV-UHFFFAOYSA-N
• SMILES： FC1CC(C(=O)O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 233.10633615g/mol
• Monoisotopic Mass: 233.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-{[(tert-butoxy)carbonyl]amino}-3-fluorocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-{[(tert-butoxy)carbonyl]amino}-3-fluorocyclobutane-1-carboxylic acid (CAS No. 1363381-27-4)

1-{[(tert-butoxy)carbonyl]amino}-3-fluorocyclobutane-1-carboxylic acid (CAS No. 1363381-27-4) is a fluorinated cyclobutane derivative with significant applications in pharmaceutical and agrochemical research. This compound, often abbreviated as Boc-protected 3-fluorocyclobutane-1-carboxylic acid, is a key intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a fluorine atom and a tert-butoxycarbonyl (Boc) protecting group, makes it highly valuable for drug discovery, particularly in the development of protease inhibitors and kinase modulators.

The growing interest in fluorinated compounds stems from their ability to enhance metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers frequently search for terms like "Boc-protected amino acids", "fluorocyclobutane derivatives", and "CAS 1363381-27-4 applications" to explore its potential. With the rise of AI-driven drug design and green chemistry, this compound aligns with trends favoring environmentally friendly synthesis routes and computational molecular optimization.

From a synthetic perspective, 1-{[(tert-butoxy)carbonyl]amino}-3-fluorocyclobutane-1-carboxylic acid is synthesized via multi-step organic reactions, including cyclobutane ring formation, fluorination, and Boc protection. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other pharmacophores. The compound's chiral center also makes it relevant for stereoselective synthesis, a hot topic in asymmetric catalysis.

In the context of drug discovery, this compound is often used to build peptidomimetics or small-molecule libraries. Its fluorine atom can mimic hydroxyl groups in target binding sites, a strategy exploited in kinase inhibitor development. Searches for "fluorine in medicinal chemistry" or "cyclobutane scaffolds in drugs" highlight its relevance. Notably, cyclobutane rings are increasingly studied for their conformational rigidity, which improves target selectivity—a priority in precision medicine.

Beyond pharmaceuticals, CAS 1363381-27-4 has potential in material science, particularly for designing fluorinated polymers with unique thermal and chemical resistance. The Boc group offers temporary protection during polymerization, a technique gaining traction in smart material research. Users searching for "Boc deprotection conditions" or "fluorinated cyclobutane polymers" will find this compound instrumental.

Quality control of 1-{[(tert-butoxy)carbonyl]amino}-3-fluorocyclobutane-1-carboxylic acid involves advanced analytical techniques like HPLC, NMR, and mass spectrometry. Purity thresholds (>98%) are critical for reproducible results, a concern echoed in searches for "HPLC methods for Boc-amino acids". Storage recommendations typically suggest anhydrous conditions at -20°C to prevent hydrolysis of the Boc group.

In summary, CAS 1363381-27-4 represents a versatile building block at the intersection of fluorine chemistry and peptide mimetics. Its alignment with trends like fragment-based drug discovery and sustainable synthesis ensures continued demand. For researchers, understanding its properties and applications is essential for innovating in biologics, catalysis, and beyond.